![molecular formula C21H18O3 B6339041 2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester CAS No. 1171921-69-9](/img/structure/B6339041.png)
2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester, or 2-M-6-NVBAME, is a compound that has been studied for its potential applications in a variety of scientific research fields. It is a derivative of naphthalene, a compound that is found in many natural products, and has been found to have a wide range of biological and pharmacological activities. In
Scientific Research Applications
Spectrophotometric Analysis in Pharmaceutical Formulations
Spectrophotometric methods have been developed for the simultaneous estimation of drugs in combined dosage forms, demonstrating the importance of analytical chemistry in pharmaceutical research. For example, the development of methods for estimating esomeprazole and naproxen indicates the role of spectrophotometry in drug analysis (N. Jain et al., 2012).
Analytical Methods for Fatty Acid Methyl Esters
Research into the methanolysis of fats and oils for the preparation of fatty acid methyl esters for gas—liquid chromatography shows the significance of these compounds in analytical and environmental chemistry. Such studies underscore the development of rapid and reliable procedures crucial for analytical accuracy (C. Bannon et al., 1982).
Alkoxycarbonylation of Phytogenic Substrates
The alkoxycarbonylation of unsaturated phytogenic substrates for ester synthesis reveals applications in creating advanced chemical products, such as polymers, from alternative feedstocks. This highlights the intersection of organic chemistry and sustainable materials science (N. Sevostyanova & S. Batashev, 2023).
Plastic Scintillators and Luminescent Dyes
The development of plastic scintillators based on polymethyl methacrylate for radiation detection and measurement illustrates the application of ester compounds in physics and material science. Such research contributes to advancements in radiation detection technologies (V. N. Salimgareeva & S. Kolesov, 2005).
Analytical Methods for Cosmetic Analysis
The determination of methyl paraben, a methyl ester of p-hydroxybenzoic acid, in cosmetics through various analytical methods, including spectrophotometry and HPLC, demonstrates the critical role of esters in regulatory and safety evaluation of consumer products (Mallika J.B.N et al., 2014).
properties
IUPAC Name |
methyl 2-methoxy-6-[(E)-2-naphthalen-1-ylethenyl]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18O3/c1-23-19-12-6-10-17(20(19)21(22)24-2)14-13-16-9-5-8-15-7-3-4-11-18(15)16/h3-14H,1-2H3/b14-13+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJFMAQGKCWBDCI-BUHFOSPRSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1C(=O)OC)C=CC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC(=C1C(=O)OC)/C=C/C2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-6-(2-naphthalen-1-yl-vinyl)-benzoic acid methyl ester |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.